Cas no 2228909-20-2 (tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate
• CAS No: 2228909-20-2
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 6141807
• PubChem ID: 165777000
• Update Time: 2025-06-14

tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1874943
• tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate
• 2228909-20-2

• Inchi： 1S/C18H25NO3/c1-16(2,3)22-15(21)19(5)17(4,13-20)18(11-12-18)14-9-7-6-8-10-14/h6-10,13H,11-12H2,1-5H3
• InChI Key： FSASDOSENLPPDM-UHFFFAOYSA-N
• SMILES： O=CC(C)(C1(C2C=CC=CC=2)CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate (CAS No. 2228909-20-2)

The compound tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate (CAS No. 2228909-20-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a phenylcyclopropyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in modulating enzyme activity and receptor binding.

One of the most searched questions in the field is: "What are the applications of tert-butyl carbamate derivatives in medicinal chemistry?" This compound addresses this query by serving as a versatile scaffold for designing inhibitors targeting proteases and kinases. Its 1-phenylcyclopropyl segment is particularly noteworthy, as cyclopropyl rings are known to enhance metabolic stability and bioavailability—a hot topic in modern drug development.

From an SEO perspective, terms like "synthesis of tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate" and "CAS 2228909-20-2 supplier" rank highly in academic and industrial searches. The compound’s chiral center at the propan-2-yl position also aligns with trending research on stereoselective synthesis, answering frequent queries about "enantioselective carbamate preparation."

Environmental and regulatory concerns have driven interest in green chemistry approaches for such compounds. Recent publications highlight solvent-free methods to prepare similar carbamates, addressing searches like "sustainable synthesis of phenylcyclopropyl derivatives." This positions CAS No. 2228909-20-2 as a case study for eco-friendly pharmaceutical intermediates.

Analytical characterization of this compound often involves advanced techniques like NMR and LC-MS, which are frequently searched alongside its CAS number. The tert-butyl group’s distinctive NMR signature (∼1.4 ppm) and the ketone’s IR absorption (∼1715 cm⁻¹) provide reliable identification markers—a detail highly valued by analytical chemists.

In conclusion, tert-butyl N-methyl-N-[1-oxo-2-(1-phenylcyclopropyl)propan-2-yl]carbamate represents a convergence of structural novelty and practical utility. Its relevance to fragment-based drug design and prodrug development ensures sustained academic and industrial interest, reflected in growing online searches for its synthetic protocols and applications.